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Compound of Interest

Compound Name: 4-Fluorobiphenyl

Cat. No.: B1198766 Get Quote

Technical Support Center: 4-Fluorobiphenyl
Welcome to the technical support center for 4-Fluorobiphenyl. This guide is intended for

researchers, scientists, and drug development professionals to provide essential information

and troubleshooting assistance for handling 4-Fluorobiphenyl in a laboratory setting.

Summary of Physical and Chemical Properties
For quick reference, the following table summarizes the key quantitative data for 4-
Fluorobiphenyl.
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Property Value Reference

Molecular Formula C₁₂H₉F [1]

Molecular Weight 172.20 g/mol [1][2]

Appearance
White to light beige/pink

crystalline powder/solid
[2][3]

Melting Point 74-79 °C (lit.)

Boiling Point 253-284 °C (lit.) [3]

Solubility in Water Insoluble/Limited solubility [3][4][5]

Solubility in Organic Solvents

Soluble in Methanol, Ethanol,

Acetone, Dichloromethane,

Ether

[4]

Density ~1.1 - 1.288 g/cm³ (lit.) [3]

LogP (Octanol-Water Partition

Coefficient)
3.91 - 4.1 [3]

Frequently Asked Questions (FAQs)
Safety and Handling
Q1: What are the primary hazards associated with 4-Fluorobiphenyl?

A1: 4-Fluorobiphenyl is considered a hazardous substance. The primary hazards include:

Irritation: It can cause skin, eye, and respiratory irritation.[3]

Toxicity: It may be harmful if swallowed, inhaled, or in contact with skin.

Always consult the Safety Data Sheet (SDS) before handling this chemical.

Q2: What personal protective equipment (PPE) is required when handling 4-Fluorobiphenyl?

A2: When handling 4-Fluorobiphenyl, it is essential to wear the following PPE:
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Eye Protection: Chemical safety goggles or glasses with side shields.

Hand Protection: Chemical-resistant gloves.

Body Protection: A lab coat.

Respiratory Protection: May be necessary if there is a risk of generating dust or aerosols.[6]

Q3: How should I properly store 4-Fluorobiphenyl?

A3: 4-Fluorobiphenyl should be stored in a tightly closed container in a cool, dry, and well-

ventilated area, away from incompatible substances such as strong oxidizing agents.[3]

Q4: What should I do in case of a spill?

A4: In the event of a spill:

Ensure the area is well-ventilated.

Wearing appropriate PPE, contain the spill using an inert absorbent material.

Carefully collect the material and place it in a sealed, labeled container for hazardous waste.

Decontaminate the spill area with a suitable laboratory detergent and water.

Dispose of the waste through your institution's environmental health and safety (EHS) office.

[7]

Experimental Protocols
Q5: Is 4-Fluorobiphenyl stable under normal laboratory conditions?

A5: Yes, 4-Fluorobiphenyl is stable at room temperature in closed containers under normal

storage and handling conditions.[3]

Q6: In which common laboratory solvents is 4-Fluorobiphenyl soluble?

A6: 4-Fluorobiphenyl is generally soluble in common organic solvents such as methanol,

ethanol, acetone, dichloromethane, and ether.[4] It has limited to no solubility in water.[4][5]
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Q7: How should I dispose of waste containing 4-Fluorobiphenyl?

A7: Waste containing 4-Fluorobiphenyl must be treated as hazardous waste.[6] The

recommended disposal method is high-temperature incineration by a licensed facility capable

of handling halogenated organic waste.[7] If incineration is not an option, disposal in a

designated hazardous waste landfill may be permissible, provided the facility is permitted to

accept such waste.[7] Always follow your institution's and local regulations for hazardous waste

disposal.

Troubleshooting Guides
Crystallization Issues
Q1: My 4-Fluorobiphenyl is "oiling out" instead of crystallizing. What's happening and how can

I fix it?

A1: "Oiling out" occurs when the compound separates from the solution as a liquid instead of a

solid. This can happen if the solution is supersaturated, cooled too quickly, or if impurities are

present. To troubleshoot this:

Reduce the cooling rate: Allow the solution to cool more slowly to encourage gradual crystal

formation.

Increase the solvent amount: Add a small amount of additional solvent to decrease the level

of supersaturation.[8]

Use a seed crystal: Introduce a small, pure crystal of 4-Fluorobiphenyl to the solution to

promote crystal growth.

Ensure purity: If impurities are suspected, consider a preliminary purification step.

Q2: The yield of my 4-Fluorobiphenyl crystals is very low. What are the likely causes and

solutions?

A2: A low crystal yield can be due to several factors:

Excessive solvent: Using too much solvent will result in a significant amount of the

compound remaining dissolved in the mother liquor.[8] You can try to carefully evaporate
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some of the solvent to increase the concentration.

Insufficient cooling: Ensure the solution is cooled to a low enough temperature to maximize

crystal precipitation.

Premature filtration: Make sure crystallization is complete before filtering.

Reaction-Specific Issues
Q3: I am having trouble with a Suzuki coupling reaction using 4-Fluorobiphenyl. What are

some common pitfalls?

A3: While 4-Fluorobiphenyl is used in syntheses like the Suzuki-Miyaura cross-coupling,

several factors can lead to poor outcomes:[9]

Catalyst choice: The palladium catalyst and ligands can significantly impact the reaction's

success. An inactive or inappropriate catalyst can lead to no reaction.

Base selection: The choice of base is crucial and can affect the reaction rate and yield.

Solvent and temperature: The reaction's solubility and kinetics are highly dependent on the

solvent and temperature. Poor solubility of reactants can hinder the reaction.[10]

Deborylation: The boronic acid partner may degrade over time, preventing the cross-coupling

from occurring.[10]

Steric hindrance: Steric hindrance around the reaction sites can impede the coupling.

It is often necessary to screen different catalysts, ligands, bases, and solvent systems to

optimize the reaction conditions.

Visual Guides
Experimental Workflow
The following diagram illustrates a standard workflow for handling 4-Fluorobiphenyl in the

laboratory.
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Standard laboratory workflow for handling 4-Fluorobiphenyl.

Troubleshooting Crystallization
This diagram provides a logical approach to troubleshooting common issues during the

crystallization of 4-Fluorobiphenyl.
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Decision-making process for troubleshooting crystallization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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